Cas no 89326-69-2 (Benzenepentanoic acid, 4-ethyl-)
89326-69-2 structure
Product Name:Benzenepentanoic acid, 4-ethyl-
CAS No:89326-69-2
MF:C13H18O2
MW:206.280824184418
CID:604155
PubChem ID:24261335
Update Time:2025-04-19
Benzenepentanoic acid, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepentanoic acid, 4-ethyl-
- 5-(4-ethylphenyl)pentanoic acid
- SCHEMBL1205582
- AKOS009242597
- MFCD09890948
- DTXSID60640547
- 89326-69-2
-
- Inchi: 1S/C13H18O2/c1-2-11-7-9-12(10-8-11)5-3-4-6-13(14)15/h7-10H,2-6H2,1H3,(H,14,15)
- InChI Key: DLBKSNZHUSWJMU-UHFFFAOYSA-N
- SMILES: OC(CCCCC1C=CC(CC)=CC=1)=O
Computed Properties
- Exact Mass: 206.130679813g/mol
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
Benzenepentanoic acid, 4-ethyl- Related Literature
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
89326-69-2 (Benzenepentanoic acid, 4-ethyl-) Related Products
- 501-52-0(3-Phenylpropionic acid)
- 4165-96-2(3-phenylpentanedioic acid)
- 3443-45-6(1-Pyrenebutyric acid)
- 4521-22-6(4-(p-Tolyl)butyric acid)
- 5581-75-9(6-Phenylhexanoic acid)
- 1505-50-6(3-(4-Methylphenyl)propanoic Acid)
- 782-28-5(2-Naphthalenebutanoic Acid)
- 1821-12-1(4-Phenylbutyric acid)
- 2270-20-4(5-Phenylvaleric acid)
- 26547-51-3(8-Phenyloctanoic acid)
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